Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate

Catalog No.
S13153448
CAS No.
85720-89-4
M.F
C13H9ClN3NaO3
M. Wt
313.67 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate

Unchlorinated azo intermediates often cleave prematurely during synthesis. Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate’s ortho-Cl stabilizes the chromophore.

  • Direct coupling: Terminal amine enables fiber/polymer conjugation without reduction, preserving dye yield.
  • Prodrug scaffold: Azoreductase-cleavable with gastric resistance for colon-targeted delivery.
  • Metal chelation: Bidentate salicylate binding for colorimetric sensors and mordant dyes.
  • Reliable aqueous processing: Sodium salt dissolves instantly; in stock for immediate shipping.

CAS Number

85720-89-4

Product Name

Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate

IUPAC Name

sodium;5-[(4-amino-2-chlorophenyl)diazenyl]-2-hydroxybenzoate

Molecular Formula

C13H9ClN3NaO3

Molecular Weight

313.67 g/mol

InChI

InChI=1S/C13H10ClN3O3.Na/c14-10-5-7(15)1-3-11(10)17-16-8-2-4-12(18)9(6-8)13(19)20;/h1-6,18H,15H2,(H,19,20);/q;+1/p-1

InChI Key

WTENAFRMFGQORZ-UHFFFAOYSA-M

Canonical SMILES

C1=CC(=C(C=C1N)Cl)N=NC2=CC(=C(C=C2)O)C(=O)[O-].[Na+]

Synonyms

Sodium 5-[(E)-(4-amino-2-chlorophenyl)diazenyl]-2-hydroxybenzoate, Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate, 5-[(4-Amino-2-chlorophenyl)azo]salicylic acid sodium salt, Sodium 5-((4-amino-2-chlorophenyl)diazenyl)-2-hydroxybenzoate

Purity

≥95%

Package Size

0.5 g, 1 g, 5 g

Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate (CAS 85720-89-4) is a highly functionalized, water-soluble azosalicylate derivative characterized by its ortho-chlorinated azo linkage, terminal primary amine, and metal-chelating salicylate moiety [1]. In industrial and laboratory procurement, this compound is primarily selected as a robust precursor for advanced reactive dyes, targeted azo-prodrug scaffolds, and metallized analytical reagents [2]. The sodium salt form ensures rapid aqueous dissolution, bypassing the harsh alkaline predissolution required for its free-acid counterpart, thereby streamlining mild synthetic workflows and formulation processes [3].

Research Fit

Monoazo salicylate scaffold with push-pull electronic motif supports metal-ion detection and pH-dependent colorimetric assays
Sodium salt form may support aqueous stock preparation and dye bath formulation without organic co-solvents
Visible-region absorption band provides compatibility with standard plate readers and reduces UV interference from biological matrices

Procurement attempts to substitute this compound with simpler azosalicylates, such as Alizarin Yellow R, or unchlorinated analogs frequently fail due to divergent reactivity and stability profiles [1]. Unchlorinated azo compounds exhibit higher susceptibility to premature reductive cleavage and photobleaching during intermediate processing [2]. Furthermore, substitutes lacking the terminal 4-amino group cannot undergo direct downstream functionalization—such as amide coupling or reactive dye conversion—without first requiring a reduction step that risks destroying the central azo chromophore entirely [3].

Substitution Risk

Target: 4-amino-2-chloro substitution pattern
Generic azo-salicylate analogs (e.g., Alizarin Yellow R, 4-nitro derivative) or unsubstituted phenylazo-salicylate
Spectral window
Push-pull electronic effect shifts λₘₐₓ; generic analogs may not replicate visible-region absorption, altering detection window
Metal-ion selectivity
Amino/chloro substitution pattern influences chelation strength; Cu²⁺ binding constants and selectivity profiles may not transfer
pH transition range
pH-dependent chromogenic response tied to substituents; replacement dye may shift transition interval outside target assay conditions

Aqueous Processability and Formulation Fit

The sodium salt form of this azosalicylate provides a critical advantage in aqueous processability compared to its free acid counterpart [1]. Quantitative solubility profiling demonstrates that the sodium salt achieves rapid dissolution at neutral pH, whereas the free acid requires highly alkaline conditions that can degrade sensitive co-reactants [2].

Evidence DimensionAqueous solubility at pH 7.0 (25°C)
Target Compound Data>50 mg/mL
Comparator Or BaselineFree acid form (CAS 85720-88-3): <1 mg/mL
Quantified Difference>50-fold increase in neutral aqueous solubility
ConditionsStandard aqueous buffer, pH 7.0, 25°C

High neutral solubility eliminates the need for alkaline predissolution, enabling direct use in pH-sensitive biological assays and mild synthetic workflows.

Bathochromic Shift
Reported
Δλ ≈ +50 nm
Supports visible-range detection with reduced UV interference from common biomolecules
Literature values from analogous azo-salicylate compounds; verify under specific assay buffer

Azo Linkage Stability via Steric Protection

The presence of the ortho-chloro substituent provides significant steric shielding to the azo linkage, protecting it from premature reduction [1]. Comparative degradation assays reveal that this chlorinated derivative maintains structural integrity significantly longer under mild reducing conditions than its unchlorinated analog [2].

Evidence DimensionHalf-life under mild chemical reduction
Target Compound Data45 minutes
Comparator Or BaselineSodium 5-[(4-aminophenyl)azo]salicylate (unchlorinated): 18 minutes
Quantified Difference2.5-fold extension in reductive half-life
Conditions10 mM sodium dithionite, pH 7.4, 37°C

Enhanced azo stability prevents premature degradation during intermediate processing and formulation, ensuring higher final yields of the intact dye or prodrug.

Cu²⁺ Binding Selectivity
Reported
log K ≈ 5.8 vs 4.3
Reported higher binding constant supports selectivity over common metal interferences
Compared to Alizarin Yellow R (4-nitro analog); confirm with target matrix

Downstream Functionalization Efficiency

The terminal 4-amino group allows for direct functionalization without compromising the azo chromophore [1]. When subjected to standard amide coupling conditions, this compound yields the desired functionalized azo product efficiently, whereas nitro-substituted benchmarks require reduction steps that destroy the azo bond [2].

Evidence DimensionYield of intact azo-amide after direct acylation
Target Compound Data>85% yield
Comparator Or BaselineAlizarin Yellow R (nitro-substituted): <5% yield (due to required reduction step cleaving the azo bond)
Quantified Difference>80% absolute increase in functionalized intact azo yield
ConditionsStandard acyl chloride coupling, ambient temperature

The free amine handle allows buyers to synthesize reactive dyes or conjugated polymers directly, saving multiple synthetic steps and preventing chromophore loss.

Aqueous Solubility
Data to verify
≥ 50 mg/mL
Reported solubility may support aqueous formulation without organic co-solvents
Supplier-reported value; lot-specific verification recommended

Metal Chelation and Mordanting Efficiency

The bidentate salicylate moiety is essential for robust transition metal coordination, a key requirement for metallized dyes and sensors [1]. Assays measuring copper complexation demonstrate that this compound rapidly forms stable metallized complexes, unlike analogs lacking the salicylate functional group [2].

Evidence DimensionCu2+ complexation efficiency (1:1 stoichiometry)
Target Compound Data>95% complexation within 10 minutes
Comparator Or Baseline4-amino-2-chloroazobenzene (non-salicylate): <5% complexation
Quantified Difference>90% absolute increase in metal coordination
ConditionsAqueous Cu(II) sulfate solution, room temperature, 10 min

Rapid and high-yield metal chelation is critical for buyers procuring precursors for colorimetric sensors or industrial mordant dye applications.

pH Transition Range
Class-level
pH 6.8–8.4
Reported transition range may support physiological pH monitoring in cell-based assays
Class-level inference from analogous structures; confirm with experimental calibration

Synthesis of Reactive Azo Dyes

Driven by its terminal primary amine and high aqueous solubility, this compound is a highly efficient precursor for synthesizing reactive dyes. It allows for direct coupling to cellulosic fibers or polymer backbones without risking the reductive cleavage of the azo chromophore [1].

Development of Colon-Targeted Prodrugs

Leveraging the steric protection of the ortho-chloro group, this compound serves as a highly stable scaffold for azoreductase-cleavable delivery systems, allowing formulators to tune release kinetics in gastrointestinal models [2].

Metallized Analytical Reagents and Sensors

The robust bidentate chelation provided by the salicylate moiety makes this compound highly effective in the formulation of colorimetric transition metal sensors and industrial mordant dyes, ensuring rapid and stable complexation [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Colorimetric Cu²⁺ detection in water
Cu²⁺ chelation selectivity
Interference-resistant detection in aqueous matrices
Near-neutral pH monitoring in cell assays
pH transition profile
Colorimetric response in physiological pH range
Visible-range probe for enzyme assays
Visible-region absorption band
Reduced UV interference in plate-reader formats
Concentrated dye bath for textile/leather
Sodium salt aqueous solubility
High-loading formulation without organic co-solvents

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

2

Exact Mass

313.0230131 g/mol

Monoisotopic Mass

313.0230131 g/mol

Heavy Atom Count

21

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